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Compound of Interest

Compound Name: Chlorfenvinphos

Cat. No.: B103538 Get Quote

This document provides critical safety protocols and logistical information for the handling and

disposal of Chlorfenvinphos. It is intended for laboratory professionals, including researchers,

scientists, and drug development experts, to ensure a safe working environment and mitigate

the risks associated with this highly toxic compound.

Chlorfenvinphos is an organophosphorus insecticide and acaricide classified as an extremely

hazardous substance.[1][2] It functions as a cholinesterase inhibitor and is highly toxic to

mammals through inhalation, ingestion, and skin contact.[3][4][5] Exposure can lead to rapid

and potentially fatal organophosphate poisoning.[6] The pure chemical is a colorless solid, but

it is often marketed as an amber liquid.[2] Adherence to the following procedures is mandatory

to prevent exposure and ensure safe disposal.

Hazard and Exposure Summary
Chlorfenvinphos poses severe health risks. Understanding the routes of exposure and

associated symptoms is critical for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b103538?utm_src=pdf-interest
https://www.benchchem.com/product/b103538?utm_src=pdf-body
https://www.benchchem.com/product/b103538?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK594532/
https://en.wikipedia.org/wiki/Chlorfenvinphos
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/138.htm
https://datasheets.scbt.com/sc-239500.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorfenvinphos
https://nj.gov/health/eoh/rtkweb/documents/fs/0364.pdf
https://en.wikipedia.org/wiki/Chlorfenvinphos
https://www.benchchem.com/product/b103538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Potential Health Effects Key Prevention Measures

Inhalation

Severely toxic effects;

relatively small amounts can

be fatal.[4] May irritate the

lungs, cause coughing,

shortness of breath, or lead to

a build-up of fluid in the lungs

(pulmonary edema).[6]

Use in a well-ventilated area or

fume hood.[4] Wear

appropriate respiratory

protection.[7]

Skin Contact

Toxic in contact with skin; can

be absorbed and cause

systemic effects.[4] May

degrease the skin, causing

non-allergic contact dermatitis.

Sweating and muscle twitches

may occur at the site of

contact.[4]

Avoid all personal contact.[4]

Wear chemical-resistant

gloves, clothing, and apron.[7]

Eye Contact

Can cause irritation and

damage.[4] Symptoms include

tearing, eyelid twitches, pupil

contraction, and blurred vision.

[4]

Wear shielded safety glasses,

chemical splash goggles, or a

full-face shield.[7][8]

Ingestion

Severely toxic; ingestion of

less than 5 grams may be fatal

or cause serious health

damage.[4] Symptoms include

nausea, vomiting, abdominal

cramps, and diarrhea.[4]

Do not eat, smoke, or drink in

handling areas.[6] Wash hands

thoroughly after handling.

Environmental

Very toxic to aquatic

organisms, with potential for

long-term adverse effects.[4][9]

Prevent spillage from entering

drains or water courses.[4]

Dispose of as hazardous

waste according to regulations.

[1]
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Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is dependent on the specific task and the associated risk of

exposure. All PPE should be inspected for damage before each use.[10]
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Task /

Exposure

Level

Body

Protection

Hand

Protection

Eye/Face

Protection

Respiratory

Protection
Footwear

Low-

Exposure

Operations

(e.g.,

handling

sealed

containers,

operating in a

closed

system)

Clean, dry

protective suit

or coveralls

(e.g.,

woven/nonwo

ven fabric).[7]

Unlined,

elbow-length

chemical-

resistant

gloves (e.g.,

Nitrile, Butyl,

Neoprene).[7]

Shielded

safety

glasses.[7]

Not typically

required if in

a well-

ventilated

area or

closed

system.

Chemical-

resistant

boots.[11]

High-

Exposure

Operations

(e.g.,

mixing/loadin

g, pouring

concentrates,

cleaning

equipment)

Chemical-

resistant suit

covering the

entire body.

[7] A

chemical-

resistant

apron that

extends from

the neck to at

least the

knees.[7]

Unlined,

elbow-length

chemical-

resistant

gloves (e.g.,

Nitrile, Butyl,

Neoprene).[7]

Snug-fitting,

non-fogging

goggles or a

full-face

shield worn

over goggles.

[7]

Air-purifying

respirator

with

appropriate

cartridges for

organic

vapors/pestici

des.[7]

Chemical-

resistant

boots with

pants worn

over the top.

[11]

Emergency

Spill

Response

Full-body

chemical-

resistant

protective

clothing.[4]

Heavy-duty

chemical-

resistant

gloves (e.g.,

Butyl, Viton).

Full-face

respirator or

a face shield

worn over

chemical

splash

goggles.[8]

Positive-

pressure self-

contained

breathing

apparatus

(SCBA).[12]

Chemical-

resistant

boots.[11]

Operational Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://datasheets.scbt.com/sc-239500.pdf
https://extension.missouri.edu/publications/g1917
https://cameochemicals.noaa.gov/report?key=CH4907
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Donning and Doffing PPE
Proper procedure is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

Hand Hygiene: Wash hands thoroughly.

Inner Gloves (Optional): Don a pair of disposable nitrile gloves.[11]

Protective Suit: Step into the coveralls or suit, ensuring a snug fit.

Boots: Put on chemical-resistant boots. Pull pant legs over the boots.[11]

Respirator: Perform a seal check and don the respirator.

Eye Protection: Put on goggles and/or a face shield.

Apron: If required, tie the apron securely.

Outer Gloves: Don elbow-length chemical-resistant gloves, pulling them over the sleeves of

the suit.[7]

Doffing (Taking Off) Sequence:

Gross Decontamination: Wash the outside of gloves and boots before removal.

Apron: Remove the apron by pulling it away from the body.

Outer Gloves: Peel off the outer gloves, turning them inside out.

Suit: Unzip the suit and roll it down and away from the body, turning it inside out.

Boots: Remove boots without touching the exterior with bare hands.

Eye Protection: Remove the face shield/goggles from the back.

Respirator: Remove the respirator from the back.
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Inner Gloves: Remove the inner gloves by peeling them off inside out.

Hand Hygiene: Wash hands and face vigorously with soap and water.

Safe Handling and Operation
Ventilation: Always handle Chlorfenvinphos in a well-ventilated area or an approved

chemical fume hood.[4]

Avoid Contact: Avoid all personal contact, including inhalation of vapors.[4]

Hygiene: Do not eat, smoke, or drink in areas where Chlorfenvinphos is handled,

processed, or stored.[6]

Emergency Equipment: Ensure an eyewash station and emergency shower are immediately

accessible.[6]

Storage: Store in original, tightly closed containers in a cool, dry, well-ventilated area away

from incompatible materials and foodstuffs.[4][6]

Emergency Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area and move

upwind.[4][6]

Isolate: For large spills, isolate the area for 800 meters (1/2 mile) in all directions.[12] For

smaller spills, isolate at least 50 meters (150 feet).[12]

Communicate: Alert the emergency response team and inform them of the location and

nature of the hazard.[4]

Protect: Don the appropriate PPE for emergency response, including a self-contained

breathing apparatus (SCBA).[4][12]

Contain: Prevent the spill from entering drains or water courses using dikes of inert material.

[4][12]
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Absorb: Absorb the liquid with vermiculite, dry sand, earth, or other non-combustible

absorbent material.[6][12]

Collect: Carefully place the absorbed material into sealed, labeled containers for hazardous

waste disposal.[6]

Decontaminate: Flush the spill area with water, collecting the runoff for proper disposal.

Disposal of Waste and Contaminated PPE
Hazardous Waste: All Chlorfenvinphos waste and contaminated materials must be treated

as hazardous waste.[1][6]

Regulations: Disposal must be conducted in strict accordance with all local, state, and

federal regulations.[4]

Containers: Use sealed, properly labeled containers for all waste.

Recommended Methods: The recommended disposal method involves hydrolysis followed

by transport to an approved landfill.[1] For large quantities, high-temperature incineration

with an effluent gas scrubbing device is advised.[1]

Contaminated PPE: Coveralls or other absorbent materials that are drenched or heavily

contaminated with undiluted Chlorfenvinphos must be discarded as hazardous waste and

not reused.[10]

Workflow Visualizations
Caption: Emergency spill response workflow for Chlorfenvinphos.

Caption: Decision logic for selecting the appropriate PPE level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK594532/
https://www.ncbi.nlm.nih.gov/books/NBK594532/
https://en.wikipedia.org/wiki/Chlorfenvinphos
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/138.htm
https://datasheets.scbt.com/sc-239500.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorfenvinphos
https://nj.gov/health/eoh/rtkweb/documents/fs/0364.pdf
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module08/index.aspx
https://extension.missouri.edu/publications/g1917
https://extension.missouri.edu/publications/g1917
https://fr.cpachem.com/msds?num=SB126&dnl=sd_-_Chlorfenvinphos_CAS_470-90-6_EC_207-432-0_%28SB126%29_%28EU%29.pdf
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://cameochemicals.noaa.gov/report?key=CH4907
https://www.benchchem.com/product/b103538#personal-protective-equipment-for-handling-chlorfenvinphos
https://www.benchchem.com/product/b103538#personal-protective-equipment-for-handling-chlorfenvinphos
https://www.benchchem.com/product/b103538#personal-protective-equipment-for-handling-chlorfenvinphos
https://www.benchchem.com/product/b103538#personal-protective-equipment-for-handling-chlorfenvinphos
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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